![molecular formula C20H12FN5 B492605 1-(1H-1,2,3-benzotriazol-1-yl)-4-(4-fluorophenyl)phthalazine CAS No. 667912-64-3](/img/structure/B492605.png)
1-(1H-1,2,3-benzotriazol-1-yl)-4-(4-fluorophenyl)phthalazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(1H-1,2,3-benzotriazol-1-yl)-4-(4-fluorophenyl)phthalazine, commonly known as BTPP, is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. BTPP is a phthalazine derivative that contains a benzotriazole moiety and a fluorophenyl group, making it a unique and versatile compound for various research purposes.
Mechanism of Action
The mechanism of action of BTPP is not fully understood, but it is believed to work by inhibiting the activity of protein kinases. Protein kinases are enzymes that are involved in various cellular processes, including cell growth and division. By inhibiting the activity of these enzymes, BTPP can prevent cancer cells from proliferating and spreading.
Biochemical and Physiological Effects:
BTPP has been shown to have several biochemical and physiological effects. In addition to its anticancer and antimicrobial properties, BTPP has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. BTPP has also been shown to have neuroprotective effects, protecting neurons from damage and death.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BTPP in lab experiments is its versatility. BTPP can be used in a variety of research applications, including cancer research, microbiology, and neuroscience. However, one of the limitations of using BTPP is its complex synthesis process, which can be time-consuming and costly.
Future Directions
There are several future directions for the research and development of BTPP. One potential area of research is the development of BTPP-based drugs for the treatment of cancer and other diseases. Another potential direction is the optimization of the synthesis process to make it more efficient and cost-effective. Additionally, further research is needed to fully understand the mechanism of action of BTPP and its potential applications in various fields of scientific research.
Conclusion:
In conclusion, 1-(1H-1,2,3-benzotriazol-1-yl)-4-(4-fluorophenyl)phthalazine is a unique and versatile compound with a wide range of potential applications in scientific research. Its anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties make it a promising candidate for the development of new drugs and treatments. Further research is needed to fully understand the mechanism of action of BTPP and its potential applications in various fields of scientific research.
Synthesis Methods
The synthesis of BTPP is a complex process that involves several chemical reactions. The most common method of synthesizing BTPP is through the reaction of 4-fluorobenzaldehyde with 1-(2-aminophenyl)benzotriazole, followed by cyclization of the resulting intermediate with phthalic anhydride. The final product is obtained through purification and isolation techniques.
Scientific Research Applications
BTPP has a wide range of potential applications in scientific research. It has been studied extensively for its anticancer properties, specifically its ability to inhibit the activity of protein kinases that are involved in cancer cell proliferation. BTPP has also been shown to have antimicrobial activity against several bacterial strains, making it a potential candidate for the development of new antibiotics.
Properties
IUPAC Name |
1-(benzotriazol-1-yl)-4-(4-fluorophenyl)phthalazine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12FN5/c21-14-11-9-13(10-12-14)19-15-5-1-2-6-16(15)20(24-23-19)26-18-8-4-3-7-17(18)22-25-26/h1-12H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHYPVWHASIINHE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NN=C2N3C4=CC=CC=C4N=N3)C5=CC=C(C=C5)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12FN5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.